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Introduction
5-Carboxyfluorescein (5-FAM) is a widely used green fluorescent dye for labeling

oligonucleotides.[1] Its bright fluorescence and compatibility with common fluorescence

detection instruments make it a popular choice for a variety of applications, including DNA

sequencing, PCR, and hybridization-based assays.[2][3][4] The most common method for

attaching 5-FAM to an oligonucleotide is through the reaction of a 5-FAM N-

hydroxysuccinimide (NHS) ester with a primary amine group incorporated into the

oligonucleotide.[5] This protocol details the post-synthesis labeling of an amine-modified

oligonucleotide with 5-FAM SE (succinimidyl ester).

Principle of the Method
The labeling reaction is based on the covalent conjugation of an amine-modified

oligonucleotide with the amine-reactive 5-FAM NHS ester. The primary amino group on the

oligonucleotide acts as a nucleophile, attacking the carbonyl carbon of the NHS ester. This

results in the formation of a stable amide bond and the release of N-hydroxysuccinimide. The

reaction is highly dependent on pH, with an optimal range of 8.3-9.0 to ensure the amino group

is deprotonated and reactive while minimizing the hydrolysis of the NHS ester.
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Start:
Amine-Modified Oligo

1. Purify Oligo
(Ethanol Precipitation)

2. Prepare Reagents
(Buffer & 5-FAM NHS Ester)

3. Labeling Reaction
(2h - Overnight, RT, Dark)

4. Purify Labeled Product
(HPLC or Precipitation)

5. QC & Quantification
(UV-Vis Absorbance)

End:
Pure Labeled Oligo
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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